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Compound of Interest

Compound Name: 2-Nitrophenethyl alcohol

Cat. No.: B7800951 Get Quote

Essential Safety and Handling Guide for 2-
Nitrophenethyl Alcohol
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety protocols, operational procedures, and

disposal plans for handling 2-Nitrophenethyl alcohol. Adherence to these guidelines is critical

for ensuring personnel safety and minimizing environmental impact. As Senior Application

Scientists, our goal is to empower you with the knowledge to handle this chemical with the

utmost confidence and safety, providing value that extends beyond the product itself.

Understanding the Hazard: A Proactive Approach to
Safety
2-Nitrophenethyl alcohol (CAS RN 15121-84-3) is an aromatic nitro compound and an

alcohol, presenting a specific combination of hazards that demand careful and informed

handling.[1][2] A thorough understanding of its properties is the foundation of a safe

experimental workflow.

Hazard Identification: According to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), 2-Nitrophenethyl alcohol is classified as:

Harmful if swallowed (Acute toxicity, oral)[1]
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Causes skin irritation[1]

Causes serious eye irritation[1]

While flash point data is not consistently available, it is considered probably combustible.[1][3]

[4] Like other nitrated organic compounds, it may emit toxic vapors of nitrogen oxides (NOx)

when heated to decomposition.[2][3]

Hazard Classification GHS Category Potential Effects

Acute Toxicity, Oral Category 4 Harmful if ingested.

Skin Corrosion/Irritation Category 2
Causes irritation upon skin

contact.

Serious Eye Damage/Irritation Category 2A
Causes serious irritation upon

eye contact.

Flammability Combustible Liquid May ignite if heated.

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered approach to safety, combining engineering controls with appropriate Personal

Protective Equipment (PPE), is mandatory when handling 2-Nitrophenethyl alcohol. The

selection of PPE should be based on a thorough risk assessment of the specific procedures

being performed.

Core PPE Requirements
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PPE Category Item
Specifications and
Rationale

Eye Protection Safety Goggles

Must be worn at all times in the

laboratory and conform to

ANSI Z87.1 or equivalent

standards. They provide

essential protection against

splashes and accidental

contact.

Face Protection Face Shield

Recommended in addition to

safety goggles when there is a

significant risk of splashing or

when handling larger

quantities.

Hand Protection Chemical-resistant gloves

Butyl rubber gloves are

recommended for handling

aromatic nitro compounds and

alcohols.[5] Nitrile gloves may

offer some protection for

incidental contact, but their

resistance to alcohols can be

poor.[2][6] Always inspect

gloves for integrity before each

use and change them

immediately upon

contamination.

Body Protection Laboratory Coat

A flame-resistant lab coat

should be worn and kept fully

buttoned to protect against

splashes and spills.

Respiratory Protection Air-Purifying Respirator For weighing or handling the

neat chemical outside of a

fume hood, a NIOSH-approved

half-mask or full-facepiece

respirator with organic vapor
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(OV) cartridges is required.[1]

If particulates may be

generated, a combination

OV/P100 cartridge should be

used.
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Operational Plan for Safe Handling
A systematic and proactive approach is crucial when working with 2-Nitrophenethyl alcohol to
minimize exposure and prevent accidents.

Preparation and Engineering Controls
Chemical Fume Hood: All handling of 2-Nitrophenethyl alcohol, especially weighing and

transfers of the neat material, must occur within a certified chemical fume hood to minimize

inhalation exposure.[2]

Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and have been recently tested.

Spill Kit: Have a spill kit readily available that is appropriate for organic chemicals. This

should include absorbent materials, such as vermiculite or sand, and designated waste

containers.

Experimental Procedures
Labeling: Keep all containers with 2-Nitrophenethyl alcohol clearly and accurately labeled

with the chemical name and appropriate hazard warnings.

Avoid Contact: Take all necessary precautions to avoid direct contact with skin and eyes. Do

not eat, drink, or smoke in the laboratory.

Hand Hygiene: Wash hands thoroughly with soap and water after handling the chemical,

even if gloves were worn.

Storage: Store 2-Nitrophenethyl alcohol in a tightly sealed container in a cool, dry, and

well-ventilated area, away from incompatible materials such as strong oxidizing agents.[2]

The National Toxicology Program recommends storing this material in a refrigerator.[1]

Spill and Emergency Procedures
In the event of a spill or accidental exposure, a swift and informed response is critical.

Spill Management Protocol
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Evacuate: Immediately evacuate personnel from the spill area.

Ventilate: Ensure the area is well-ventilated. If the spill is within a fume hood, keep the hood

running.

Don PPE: Before attempting to clean the spill, don the appropriate PPE, including respiratory

protection, chemical-resistant gloves, and eye protection.

Contain and Absorb: For a liquid spill, use an absorbent material like vermiculite or sand to

contain and absorb the chemical. Avoid using combustible materials like paper towels as the

primary absorbent.

Collect Waste: Carefully collect the absorbed material and any contaminated items into a

labeled, sealed container for hazardous waste disposal.

Decontaminate: Clean the spill area with a 60-70% ethanol solution followed by soap and

water.[1][4] Collect all cleaning materials for disposal as hazardous waste.

First Aid Measures
Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. Seek medical attention if irritation persists.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them 1-2 glasses of water to drink. Seek immediate medical attention.

Disposal Plan: Responsible Chemical Waste
Management
Proper disposal of 2-Nitrophenethyl alcohol and its associated waste is a critical component

of laboratory safety and environmental responsibility. All chemical waste must be handled in
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accordance with local, state, and federal regulations.

Waste Segregation and Collection
Designated Waste Container: Collect all waste containing 2-Nitrophenethyl alcohol,
including unused product, reaction residues, and contaminated materials (e.g., gloves,

absorbent pads), in a designated and clearly labeled hazardous waste container.

Container Compatibility: The waste container must be made of a material compatible with

organic solvents and nitro compounds. A high-density polyethylene (HDPE) or glass

container is generally suitable.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name "2-Nitrophenethyl alcohol" and any other components of the waste stream.
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Step-by-Step Disposal Procedure
Collection: At the point of generation, carefully transfer the waste into the designated

hazardous waste container. Avoid overfilling the container; a good rule of thumb is to fill it to

no more than 80% of its capacity.

Storage: Store the sealed waste container in a secondary containment tray in a well-

ventilated area, away from heat and sources of ignition. This storage area should be clearly

marked as a hazardous waste accumulation area.

Documentation: Maintain a log of the waste being added to the container, including the date,

amount, and chemical composition.

Disposal Request: When the container is full or has reached the designated accumulation

time limit set by your institution, arrange for its disposal through your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

contractor.

Never dispose of 2-Nitrophenethyl alcohol down the drain.[7]

By adhering to these detailed protocols, you can confidently and safely handle 2-
Nitrophenethyl alcohol, ensuring the integrity of your research and the well-being of yourself

and your colleagues.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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